Cas no 1058459-53-2 (4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide)

• Product Name: 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide
• CAS No: 1058459-53-2
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 6277572
• PubChem ID: 25882334
• Update Time: 2025-05-20

4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide
• VU0637577-1
• SR-01000921360
• 1058459-53-2
• SR-01000921360-1
• 4-cyano-N-[(1-thiophen-2-ylcyclopentyl)methyl]benzamide
• AKOS024500716
• F5222-0070
• CCG-323345
• 4-cyano-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}benzamide
• 4-cyano-N-((1-(thiophen-2-yl)cyclopentyl)methyl)benzamide

• Inchi： 1S/C18H18N2OS/c19-12-14-5-7-15(8-6-14)17(21)20-13-18(9-1-2-10-18)16-4-3-11-22-16/h3-8,11H,1-2,9-10,13H2,(H,20,21)
• InChI Key： JCTSQTPRVAJCAL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(C2C=CC(C#N)=CC=2)=O)CCCC1

Computed Properties

• Exact Mass: 310.11398438g/mol
• Monoisotopic Mass: 310.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.1Ų

Additional information on 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide

Chemical Profile of 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide (CAS No. 1058459-53-2)

4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide, identified by its CAS number 1058459-53-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a benzamide moiety with a cyano group and a thiophene-fused cyclopentylmethyl substituent, making it a promising candidate for further exploration in drug discovery and development.

The structural composition of 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide is highly intriguing from a chemical perspective. The presence of a cyano group at the para position of the benzamide core introduces a polar functional group that can enhance solubility and interact with biological targets. Concurrently, the thiophene ring, a well-known heterocyclic scaffold in medicinal chemistry, contributes to the molecule's aromaticity and potential pharmacological activity. The cyclopentylmethyl group appended to the thiophene ring adds bulk to the molecule, which may influence its binding affinity and selectivity in biological assays.

In recent years, there has been growing interest in developing novel therapeutic agents that incorporate heterocyclic structures, particularly those derived from thiophene derivatives. Thiophenes have been extensively studied for their role in various biological processes, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of a thiophene ring into 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide not only enhances its structural complexity but also opens up possibilities for multiple pharmacological interactions.

The benzamide moiety in 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide is another critical feature that contributes to its potential biological activity. Benzamides are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties. The cyano group further modulates the electronic properties of the benzamide core, potentially influencing its reactivity and interaction with biological targets. This combination of structural elements makes 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide a versatile scaffold for designing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide with biological targets. These computational studies have provided valuable insights into how the structural features of this compound can be optimized to enhance its pharmacological efficacy. For instance, molecular docking simulations have shown that the thiophene ring and cyclopentylmethyl group can interact favorably with specific amino acid residues in protein targets, suggesting potential applications in drug development.

The synthesis of 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nitrile formation, thiolysis, and condensation reactions. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to streamline these processes, making the large-scale production of this compound more feasible.

In the context of drug discovery, 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide holds promise as a lead compound for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can explore new pharmacological profiles and enhance therapeutic potential. The benzamide core provides a stable platform for such modifications, allowing for the creation of libraries of analogs with tailored properties.

The growing body of research on heterocyclic compounds has highlighted their importance in medicinal chemistry. Thiophene derivatives, in particular, have shown great promise in various therapeutic areas due to their unique structural features and biological activities. 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide is no exception and represents an excellent example of how combining different structural motifs can lead to novel bioactive molecules.

Future studies on 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide should focus on elucidating its mechanism of action and exploring its potential therapeutic applications. Preclinical studies could provide valuable insights into its efficacy and safety profiles, paving the way for clinical trials in humans. Additionally, investigating its interactions with biological targets at the molecular level will help refine structure-based drug design strategies.

The development of new drugs remains one of the most critical challenges in modern medicine. Compounds like 4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide offer hope by providing innovative starting points for drug discovery efforts. As our understanding of complex molecular interactions continues to grow, so too does our ability to design molecules that can modulate these interactions effectively.

In conclusion,4-cyano-N-{1-(thiophen-2-yl)cyclopentylmethyl}benzamide (CAS No. 1058459-53-2) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery and development. By leveraging advances in synthetic chemistry and computational biology, 4-cyano-N-{1-(thiophen-2 - yl)cyclopent ylmeth yl } benz amide holds promise as a lead structure for designing novel therapeutic agents that address unmet medical needs.